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Compound of Interest

Compound Name: Enstilar

Cat. No.: B1243062 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing

Enstilar® foam in experimental settings.

Section 1: Formulation and Handling
This section addresses common questions regarding the physical and chemical properties of

Enstilar® foam and provides best practices for its handling in a laboratory environment.

FAQs

Q1: What are the active ingredients and key excipients in Enstilar® foam?

Enstilar® is a fixed-dose combination product containing calcipotriene (a vitamin D analog)

and betamethasone dipropionate (a corticosteroid). The formulation is a white to off-white

aerosol foam.[1][2] Key excipients that researchers should be aware of are listed in the table

below.

Table 1: Composition of Enstilar® Foam
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Component Concentration Function
Potential
Experimental
Consideration

Active Ingredients

Calcipotriene 50 mcg/g

Vitamin D analog,

inhibits keratinocyte

proliferation[1][3]

May influence calcium

homeostasis in cell

culture models.

Betamethasone

Dipropionate
0.5 mg/g

Corticosteroid, anti-

inflammatory[1][3]

Potent steroid, may

have systemic effects

in animal models.

Key Excipients

White soft paraffin Not specified
Ointment base,

emollient[1]

Can interfere with

certain analytical

techniques (e.g.,

chromatography). May

affect topical

absorption models.

Liquid paraffin

(Mineral oil)
Not specified Emollient[1][4]

Similar to white soft

paraffin, may cause

interference in

analytical methods.

Polyoxypropylene

stearyl ether
Not specified

Emulsifier,

surfactant[1]

May impact cell

viability in in vitro

studies.

All-rac-α-tocopherol

(Vitamin E)
Not specified Antioxidant[1]

Can help prevent

oxidation of other

components.

Butylhydroxytoluene

(BHT)
50 mcg/g Antioxidant[1]

May cause local skin

reactions or irritation

in sensitive models.[1]

[3]

Propellants
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Butane Not specified Propellant[1]

Highly flammable.

Evaporates upon

application.[5]

Dimethyl ether Not specified
Propellant, solvent[1]

[6]

Highly flammable.

Evaporates upon

application, leading to

supersaturation of

active ingredients on

the skin.[7]

Q2: My Enstilar® foam appears to be collapsing too quickly after dispensing. What could be

the cause?

The Enstilar® foam is designed as a non-expanding foam that gradually collapses after

spraying.[8][9] However, an unusually rapid collapse can be indicative of several issues. Refer

to the troubleshooting workflow below.
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Start: Foam Collapses Too Quickly Is the canister at room temperature (20-25°C)?

Gently warm the canister in your hands.No

Was the canister shaken well before use?

Yes

Shake the canister vigorously for several seconds.No

Was the can held in the correct orientation during dispensing (not sideways)?

Yes

Dispense with the can in an upright or inverted position.No

Resolution: Foam should dispense correctly.

Yes

Issue Persists: Consider formulation instability.
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Preparation

Experiment

Analysis

Prepare Excised Skin

Assemble Franz Cell

Fill Receptor Compartment

Apply Enstilar® Foam

Collect Samples at Time Points

Analyze via HPLC/LC-MS

Plot Permeation Profile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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